Cas no 2229417-46-1 (4-(4-methylcyclohexyl)-1H-pyrazole)

• Product Name: 4-(4-methylcyclohexyl)-1H-pyrazole
• CAS No: 2229417-46-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6390602
• PubChem ID: 139405466
• Update Time: 2025-05-26

4-(4-methylcyclohexyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylcyclohexyl)-1H-pyrazole
• 2229417-46-1
• SCHEMBL21262443
• EN300-1734549

• Inchi： 1S/C10H16N2/c1-8-2-4-9(5-3-8)10-6-11-12-7-10/h6-9H,2-5H2,1H3,(H,11,12)
• InChI Key： ALJNBNKSDSKTIY-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1CCC(C)CC1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(4-methylcyclohexyl)-1H-pyrazole

Comprehensive Guide to 4-(4-methylcyclohexyl)-1H-pyrazole (CAS No. 2229417-46-1): Properties, Applications, and Industry Insights

The compound 4-(4-methylcyclohexyl)-1H-pyrazole (CAS No. 2229417-46-1) is a specialized heterocyclic organic molecule gaining attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique methylcyclohexyl substituent, which contributes to its distinct physicochemical properties and potential applications. With molecular formula C₁₀H₁₆N₂, this compound represents an important building block in medicinal chemistry, particularly in the development of targeted bioactive molecules.

Recent scientific literature highlights the growing interest in pyrazole-based compounds like 4-(4-methylcyclohexyl)-1H-pyrazole due to their versatile pharmacological profiles. Researchers are particularly focused on its potential as a molecular scaffold for drug discovery, with studies suggesting possible applications in enzyme inhibition and receptor modulation. The methylcyclohexyl moiety enhances the compound's lipophilicity, potentially improving blood-brain barrier penetration – a key consideration in central nervous system drug development.

From a synthetic chemistry perspective, CAS 2229417-46-1 demonstrates interesting structure-activity relationships that make it valuable for structure-based drug design. The compound's crystalline properties and thermal stability have been characterized through advanced analytical techniques including X-ray diffraction and differential scanning calorimetry. These properties are crucial for formulation scientists working on solid dosage forms in pharmaceutical development.

The agrochemical industry has shown increasing interest in 4-(4-methylcyclohexyl)-1H-pyrazole derivatives as potential crop protection agents. Preliminary studies indicate that modifications to the pyrazole ring system can yield compounds with selective pest control properties, while maintaining favorable environmental safety profiles. This aligns with current industry demands for sustainable agriculture solutions and reduced ecological impact chemicals.

Analytical methods for 4-(4-methylcyclohexyl)-1H-pyrazole quantification have been developed using high-performance liquid chromatography (HPLC) and mass spectrometry techniques. These methods are essential for quality control in manufacturing and for metabolic studies in biological systems. The compound's UV absorption characteristics make it particularly suitable for spectrophotometric analysis, facilitating research across multiple disciplines.

Recent patent filings reveal growing commercial interest in CAS 2229417-46-1 and related compounds, particularly in areas of kinase inhibition and inflammatory pathway modulation. The structural flexibility of the pyrazole core allows for diverse chemical modifications, enabling researchers to fine-tune biological activity and pharmacokinetic properties. This has led to its inclusion in several drug discovery pipelines targeting chronic diseases.

Environmental fate studies of 4-(4-methylcyclohexyl)-1H-pyrazole indicate moderate biodegradability under standard conditions, with hydrolysis being the primary degradation pathway. These findings are important for assessing the compound's environmental impact and developing appropriate waste management strategies in industrial settings. The eco-toxicological profile appears favorable compared to many traditional heterocyclic compounds.

From a regulatory perspective, 4-(4-methylcyclohexyl)-1H-pyrazole currently falls under general chemical safety guidelines rather than specialized restrictions. However, researchers and manufacturers should stay informed about evolving chemical regulations, particularly concerning REACH compliance and GLP standards for preclinical studies. Proper material safety data should be maintained for all handling procedures.

The global market for pyrazole derivatives including CAS 2229417-46-1 is projected to grow significantly, driven by expanding applications in precision medicine and green chemistry initiatives. Custom synthesis services for this compound have become increasingly available, catering to the needs of pharmaceutical researchers and material scientists alike. Pricing trends reflect the compound's specialty chemical status and research-grade purity requirements.

Future research directions for 4-(4-methylcyclohexyl)-1H-pyrazole may explore its potential in catalysis and material science applications, beyond its established roles in life sciences. The compound's hydrogen bonding capacity and molecular geometry suggest possible utility in supramolecular chemistry and functional material design. These emerging applications could further diversify the commercial importance of this versatile heterocyclic building block.